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Compound Name:
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borohydride

Cat. No.: B8772049 Get Quote

Tetramethylammonium Borohydride: Technical
Support Center
This technical support guide provides essential information on the stability and storage of

tetramethylammonium borohydride (TMAB) for researchers, scientists, and professionals in

drug development. Below you will find frequently asked questions, troubleshooting guides, and

experimental protocols to ensure the safe and effective use of this reagent in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with tetramethylammonium borohydride?

A1: Tetramethylammonium borohydride is a water-reactive substance that releases

flammable gases upon contact with water.[1][2] It is also toxic if swallowed and can cause

severe skin burns and serious eye damage.[2][3] Inhalation may lead to corrosive injuries to

the upper respiratory tract and lungs.[3]

Q2: How should I properly store tetramethylammonium borohydride?

A2: To ensure its stability, tetramethylammonium borohydride should be stored in a tightly

closed container in a dry, cool, and well-ventilated area.[1][4] It is crucial to protect it from

moisture, and storage under an inert gas atmosphere is recommended.[4][5] Some suppliers
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recommend storage at room temperature, while others suggest refrigeration at 2-8°C.[6][7][8]

Always consult the supplier-specific storage recommendations.

Q3: What are the signs of decomposition of tetramethylammonium borohydride?

A3: Decomposition may not be visually apparent. However, a noticeable decrease in reducing

activity, the presence of an unusual odor, or discoloration of the white crystalline powder could

indicate degradation. The primary cause of decomposition is exposure to moisture, leading to

the evolution of hydrogen gas.

Q4: Is tetramethylammonium borohydride stable in any solvents?

A4: Tetramethylammonium borohydride has limited solubility in some organic solvents. For

instance, its solubility is 0.5% in ethanol and 0.4% in acetonitrile at 25°C.[6][7] It is highly

soluble in water (48% at 20°C), but it also reacts with water, hydrolyzing at a slow but steady

rate.[6][7] The rate of hydrolysis in a 5.8M aqueous solution at 40°C is approximately 0.04% of

its weight per hour.[6][7]

Q5: What materials are incompatible with tetramethylammonium borohydride?

A5: Tetramethylammonium borohydride is incompatible with water, strong acids, and

oxidizing agents.[9] Contact with these substances can lead to violent reactions and the

release of flammable gases.
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Issue Possible Cause Recommended Action

Reduced or no reactivity in a

reduction reaction.

1. Reagent Decomposition:

The tetramethylammonium

borohydride may have been

exposed to moisture or

elevated temperatures. 2.

Solvent Impurities: The solvent

used may contain water.

1. Use a fresh bottle of the

reagent. Ensure proper

storage and handling

techniques are followed to

prevent future decomposition.

2. Use anhydrous solvents and

ensure all glassware is

thoroughly dried before use.

Unexpected gas evolution or

vigorous reaction.

1. Contamination: The reaction

vessel or solvent may be

contaminated with water or an

acidic substance. 2. Incorrect

Reagent: The wrong reagent

may have been used.

1. Immediately and safely

quench the reaction with a dry,

non-reactive solvent. Review

the experimental setup and

ensure all components are dry

and free of contaminants. 2.

Verify the identity of all

reagents used in the

experiment.

Solid reagent appears clumpy

or discolored.

Moisture Absorption: The

reagent has likely been

exposed to atmospheric

moisture.

The reagent may have partially

decomposed. It is

recommended to use a fresh,

unopened container of

tetramethylammonium

borohydride for optimal results.

Data Summary
Physical and Chemical Properties

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8772049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Appearance
White to off-white crystalline

powder
[3][10]

Molecular Formula C₄H₁₆BN [6]

Molecular Weight 88.99 g/mol [6]

Melting Point >250°C (decomposes) [1][8]

Density 0.813 g/cm³ [6][8]

Stability and Reactivity Data
Parameter Information Citations

Thermal Decomposition

Decomposes slowly at 150°C

and rapidly at 250°C in a

vacuum.

[6][7]

Water Solubility 48% at 20°C; 61% at 40°C. [6][7]

Ethanol Solubility 0.5% at 25°C. [6][7]

Acetonitrile Solubility 0.4% at 25°C. [6][7]

Hydrolysis Rate

In a 5.8M aqueous solution at

40°C, the hydrolysis rate is

0.04% of its original weight per

hour. This rate decreases to

0.02% per hour in the

presence of 5%

tetramethylammonium

hydroxide.

[6][7]

Experimental Protocols
Protocol 1: Qualitative Test for Water Sensitivity
Objective: To qualitatively assess the reaction of tetramethylammonium borohydride with

water.
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Materials:

Tetramethylammonium borohydride

Deionized water

Dry test tube

Spatula

Chemical fume hood

Procedure:

Place a small, spatula-tip amount of tetramethylammonium borohydride into a dry test

tube.

Working in a chemical fume hood, carefully add a few drops of deionized water to the test

tube.

Observe the reaction for any signs of gas evolution (effervescence).

Expected Outcome: Bubbles of flammable hydrogen gas will be produced, confirming the

water reactivity of the compound.

Protocol 2: Handling and Dispensing of
Tetramethylammonium Borohydride
Objective: To provide a standard procedure for safely handling and weighing

tetramethylammonium borohydride.

Materials:

Tetramethylammonium borohydride in its storage container

Inert gas source (e.g., nitrogen or argon)

Glovebox or Schlenk line
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Dry glassware

Spatula

Analytical balance

Procedure:

If using a glovebox, ensure the atmosphere is inert and dry.

If using a Schlenk line, ensure all glassware is properly dried and purged with inert gas.

Allow the container of tetramethylammonium borohydride to equilibrate to the ambient

temperature of the inert atmosphere before opening to prevent condensation.

Under the inert atmosphere, carefully open the container.

Using a clean, dry spatula, dispense the desired amount of the powder into a pre-weighed,

dry container.

Securely close the container of tetramethylammonium borohydride.

If the dispensed material is to be used immediately, it can be dissolved in an appropriate

anhydrous solvent under an inert atmosphere.
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Unexpected Experimental Result

Is the reaction sluggish or incomplete?

Is the reaction unexpectedly vigorous?

No

Potential Reagent Decomposition

Yes

Potential Contamination

Yes

Action: Use fresh reagent from an unopened container. Review storage and handling procedures. Action: Ensure solvents are anhydrous and glassware is dry.

Action: Safely quench the reaction. Review experimental setup for sources of water or acid.

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected reactivity.
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Handling Tetramethylammonium Borohydride

Wear appropriate PPE:
- Safety goggles

- Lab coat
- Chemical-resistant gloves

Work in a chemical fume hood or glovebox.

Handle under an inert atmosphere (N2 or Ar).

Allow container to reach room temperature before opening.

Use a clean, dry spatula to dispense.

Tightly seal the container after use.

Store in a cool, dry, well-ventilated area away from water.

Click to download full resolution via product page

Caption: Safe handling and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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